1,3-bis(butylsulfonyl)-3a,4,6,6a-tetrahydro-2H-imidazo[4,5-d]imidazol-5-one

• Molecular Formula: C12H24N4O5S2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 1,3-bis(butylsulfonyl)-3a,4,6,6a-tetrahydro-2H-imidazo[4,5-d]imidazol-5-one
• InChI: InChI=1S/C12H24N4O5S2/c1-3-5-7-22(18,19)15-9-16(23(20,21)8-6-4-2)11-10(15)13-12(17)14-11/h10-11H,3-9H2,1-2H3,(H2,13,14,17)
• InChI Key: OFSWUTIZRAMAAP-UHFFFAOYSA-N
• SMILES: CCCCS(=O)(=O)N1CN(C2C1NC(=O)N2)S(=O)(=O)CCCC

Description

1,3-bis(butylsulfonyl)-3a,4,6,6a-tetrahydro-2H-imidazo[4,5-d]imidazol-5-one is an imidazolidinone.

Scientific Research Applications

1. Electrolyte Additive in Lithium-Ion Batteries

A novel dicationic room temperature ionic liquid, closely related to the queried compound, has been synthesized and characterized for use as an electrolyte additive in lithium-ion batteries. This additive improves the overall battery life, enhances cycling performance, and increases discharge capacities significantly (Chatterjee et al., 2020).

2. Catalyst in Synthesis of Tetrasubstituted Imidazoles

An ionic liquid derivative of the compound has been utilized as a dual-catalyst for the one-pot multi-component synthesis of 1,2,4,5-tetrasubstituted imidazoles. This process occurs under solvent-free conditions and highlights the compound's role in facilitating chemical syntheses (Zolfigol et al., 2013).

3. Heat Transfer Agent in Vacuum

Dicationic disiloxane ionic liquids, similar to the requested compound, have been synthesized and their potential as heat transfer agents in a dynamic vacuum has been demonstrated. Their thermal stability and other physical properties were extensively studied (Krasovskiy et al., 2021).

4. Gas Solubility in Ionic Liquids

Research on bis(trifluoromethylsulfonyl)imide ionic liquids, structurally related to the queried compound, has explored their solubility for various gases, including carbon dioxide and oxygen. This study contributes to understanding the interactions between gases and ionic liquids (Anthony et al., 2005).

5. Dye-Sensitized Solar Cells

Imidazolium functionalized ionic liquids, structurally akin to the inquired compound, have been synthesized and used in dye-sensitized solar cells. These compounds demonstrated improved photovoltaic performance due to lower electron recombination dynamics (Zhang et al., 2014).